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Compound of Interest

Compound Name: DHQZ 36

Cat. No.: B607097 Get Quote

Application Notes and Protocols for DHQZ-36
For Researchers, Scientists, and Drug Development Professionals

Abstract
DHQZ-36 is a potent small molecule inhibitor of retrograde trafficking, demonstrating significant

activity against various pathogens and in the modulation of cellular processes that rely on this

pathway.[1] As a structural analog of Retro-2cycl, DHQZ-36 exhibits enhanced potency in

inhibiting retrograde pathway-dependent phenomena.[1][2][3] These application notes provide

detailed information on the solubility of DHQZ-36, protocols for the preparation of stock

solutions, and an overview of its mechanism of action.

Physicochemical Properties and Solubility
DHQZ-36 is typically supplied as a solid powder.[4] Its molecular formula is C₂₁H₁₈F₂N₂OS,

with a molecular weight of 384.44 g/mol .[4][5]

Table 1: DHQZ-36 Physicochemical Data
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Property Value Source(s)

CAS Number 1542098-94-1 [5]

Molecular Formula C₂₁H₁₈F₂N₂OS [4][5]

Molecular Weight 384.44 g/mol [4][5]

Appearance Solid powder [4]

Purity >98% (batch-specific) [4]

Table 2: DHQZ-36 Solubility and Storage

Solvent Solubility
Storage of Stock
Solution

Source(s)

DMSO Soluble

-20°C for up to 1

month, -80°C for up to

6 months.

[6]

Powder Not Applicable

-20°C for up to 3

years, 4°C for up to 2

years.

[6]

Note: While specific quantitative solubility data (e.g., mg/mL) is not consistently published,

DHQZ-36 is readily soluble in DMSO. It is recommended to start with a common stock

concentration (e.g., 10 mM) and adjust as needed. For some compounds, gentle warming and

sonication may aid in dissolution.[7]

Experimental Protocols
Preparation of a 10 mM DHQZ-36 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of DHQZ-36 in dimethyl

sulfoxide (DMSO).

Materials:
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DHQZ-36 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Determine the required mass of DHQZ-36:

Molecular Weight (MW) of DHQZ-36 = 384.44 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 384.44 g/mol x 1000 mg/g = 3.844 mg.

Weighing DHQZ-36:

Accurately weigh out approximately 3.84 mg of DHQZ-36 powder using an analytical

balance and place it into a sterile microcentrifuge tube. Record the exact weight.

Dissolving in DMSO:

Calculate the precise volume of DMSO needed based on the actual weight of the DHQZ-

36 powder.

Volume (µL) = (Mass (mg) / 384.44 g/mol ) / (10 mmol/L) x 1,000,000 µL/L

Add the calculated volume of DMSO to the microcentrifuge tube containing the DHQZ-36

powder.
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Solubilization:

Vortex the solution thoroughly until the DHQZ-36 powder is completely dissolved. If

necessary, gentle warming (e.g., in a 37°C water bath) and brief sonication can be used to

facilitate dissolution. Visually inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[6]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the desired final concentration. It is crucial to maintain the final DMSO

concentration in the culture medium at a non-toxic level, typically below 0.5%, and ideally at or

below 0.1%, as higher concentrations can affect cell viability.[8][9] Always include a vehicle

control (medium with the same final concentration of DMSO) in your experiments.

Mechanism of Action: Inhibition of Retrograde
Trafficking
DHQZ-36 is an inhibitor of the retrograde trafficking pathway.[6] This cellular process is

responsible for the transport of molecules from the plasma membrane and endosomes to the

trans-Golgi network (TGN) and ultimately to the endoplasmic reticulum (ER).[1] This pathway is

utilized by various viruses and toxins for cellular entry and is also crucial for normal cellular

functions.[1]

DHQZ-36 is a more potent analog of Retro-2, which has been shown to disrupt retrograde

trafficking by inducing the dispersal of Syntaxin-5 (Stx5) from the Golgi apparatus.[1][10] Stx5

is a crucial SNARE protein involved in vesicle fusion at the Golgi. By altering the localization of

Stx5, DHQZ-36 and its analogs are thought to inhibit the transport of cargo that relies on the

retrograde pathway.[1]
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Visualizations
Experimental Workflow for DHQZ-36 Stock Solution Preparation
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Caption: Workflow for DHQZ-36 stock solution preparation.
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Proposed Mechanism of DHQZ-36 in Retrograde Trafficking Inhibition
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Caption: DHQZ-36 disrupts retrograde trafficking via Syntaxin-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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